Cas no 1079-82-9 (Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide)

• Product Name: Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide
• CAS No: 1079-82-9
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 1184948
• PubChem ID: 5273436
• Update Time: 2025-11-06

Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide
• 1-(p-methylbenzoyl)-3-thisemicarbazide
• [(4-methylbenzoyl)amino]thiourea
• LS-12862
• 2-(4-Methylbenzoyl)hydrazine-1-carbothioamide
• N-(CARBAMOTHIOYLAMINO)-4-METHYLBENZAMIDE
• ALBB-033725
• 2-(4-methylbenzoyl)hydrazinecarbothioamide
• AKOS000295744
• 1079-82-9

• Inchi： 1S/C9H11N3OS/c1-6-2-4-7(5-3-6)8(13)11-12-9(10)14/h2-5H,1H3,(H,11,13)(H3,10,12,14)
• InChI Key： MHLPQMKFPADPHO-UHFFFAOYSA-N
• SMILES： S=C(N)NNC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 209.06243
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• PSA: 67.15

Additional information on Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide

Research Briefing on Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide (CAS: 1079-82-9)

Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide (CAS: 1079-82-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research findings, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound has been investigated for its role in the inhibition of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a thiosemicarbazide derivative, showing promising activity against microbial pathogens. The research highlighted its ability to disrupt bacterial cell wall synthesis, making it a candidate for further development as an antimicrobial agent.

Another recent study, conducted by a team at the University of Cambridge, explored the compound's potential in cancer therapy. The researchers found that Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer.

In addition to its therapeutic potential, the compound has also been studied for its chemical stability and reactivity. A 2022 paper in Organic & Biomolecular Chemistry detailed its use as a building block in the synthesis of more complex heterocyclic compounds. The study emphasized its versatility in organic synthesis, owing to the presence of both hydrazide and thioxomethyl functional groups.

Despite these promising findings, challenges remain in the practical application of Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance its pharmacological properties while minimizing adverse effects.

In conclusion, Benzoic acid, 4-methyl-, 2-(aminothioxomethyl)hydrazide (CAS: 1079-82-9) represents a compound with diverse applications in chemical biology and drug discovery. Its unique chemical structure and biological activities make it a valuable subject for further investigation. Future research should aim to elucidate its mechanisms of action more clearly and explore its potential in clinical settings.